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Compound of Interest

Compound Name: Terpinyl butyrate

Cat. No.: B1594661

A Comparative Analysis of Terpinyl Butyrate and Other Commercially Significant Terpene
Esters

This guide provides a detailed comparative analysis of terpinyl butyrate against other widely
utilized terpene esters, namely terpinyl acetate, geranyl acetate, and linalyl acetate. The
comparison focuses on physicochemical properties, sensory profiles, synthesis methodologies,
and biological activities to support researchers, scientists, and drug development professionals
in their selection and application of these compounds.

Physicochemical and Sensory Properties

Terpene esters are valued for their distinct chemical characteristics and sensory profiles, which
dictate their application in various industries. Terpinyl butyrate, an ester of a-terpineol and
butyric acid, is noted for its fruity and floral aroma.[1] Its properties are best understood when
compared with esters derived from the same terpene alcohol (terpinyl acetate) and other
common terpene alcohols (geranyl acetate, linalyl acetate).

Quantitative physicochemical data for these esters are summarized in Table 1, while their
sensory profiles are detailed in Table 2.

Table 1: Comparative Physicochemical Properties of Selected Terpene Esters
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Terpinyl Terpinyl Geranyl .
Property Linalyl Acetate
Butyrate Acetate Acetate
Molecular
C14H2402[2][3] C12H2002 C12H2002[4] C12H2002[5]
Formula
) 224.34 g/mol [2]
Molecular Weight 3l 196.29 g/mol 196.29 g/mol [4] 196.29 g/mol [5]
N , 244 - 246 °C[6]
Boiling Point 7 ~220 °C 243 - 245 °C[8] 220 °C[5][9]
_ ~0.938 - 0.968 ~0.953 - 0.963 ~0.906 - 0.914 ~0.895-0.912
Density
g/mL[6][7] g/mL g/mL[4] g/cm3[9][10]
~1.4650 @ ~1.464 - 1.467 ~1.457 - 1.465 ~1.449 - 1.453
Refractive Index
20°C[6] @ 20°C @ 20°C[4] @ 20°C[10][11]
LogP ~3.2-4.75[3][7] ~3.3-4.4 ~3.7-4.0 ~3.93[5]
0.9352 mg/L ~29.1 mg/L 18.24 mg/L ~30 mg/L
Water Solubility Lo vLe oL@ vLe
25°C (est.)[7] 25°C (est.) 25°C (est.)[12] 25°C[13]

| Flash Point | >100 °C[7] | 99 °C | 94 °C[11] | 69.6 - 94 °C[9][11] |

Table 2: Comparative Sensory Profiles of Selected Terpene Esters

Ester

Terpinyl Butyrate

Odor Profile

Taste Profile

Fruity, floral, rosemary-

Bittersweet, reminiscent of

like, with a balsamic
undertone.[1][3][6]

plum and peach.[7]

Terpinyl Acetate

Herbaceous, lavender,

bergamot, with a fresh and

clean profile.

Fruity, slightly bitter.

Geranyl Acetate

Fresh, rosy-floral, fruity (pear-

like), with green nuances.[4]
[14]

Sweet, fruity, slightly bitter.[15]

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/578423
https://scent.vn/en/pages/compound/alpha-terpinyl-butyrate-578423
https://www.gyanflavoursexport.com/product-page/geranyl-acetate
https://www.scentree.co/en/Linalyl_acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/578423
https://scent.vn/en/pages/compound/alpha-terpinyl-butyrate-578423
https://www.gyanflavoursexport.com/product-page/geranyl-acetate
https://www.scentree.co/en/Linalyl_acetate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5115350.htm
https://www.thegoodscentscompany.com/data/rw1034831.html
https://www.chemimpex.com/products/34273
https://www.scentree.co/en/Linalyl_acetate.html
https://en.wikipedia.org/wiki/Linalyl_acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5115350.htm
https://www.thegoodscentscompany.com/data/rw1034831.html
https://www.gyanflavoursexport.com/product-page/geranyl-acetate
https://en.wikipedia.org/wiki/Linalyl_acetate
https://www.thegoodscentscompany.com/data/rw1007892.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5115350.htm
https://www.gyanflavoursexport.com/product-page/geranyl-acetate
https://www.thegoodscentscompany.com/data/rw1007892.html
https://www.scentree.co/en/Linalyl_acetate.html
https://scent.vn/en/pages/compound/alpha-terpinyl-butyrate-578423
https://www.thegoodscentscompany.com/data/rw1034831.html
https://www.scentree.co/en/Linalyl_acetate.html
https://www.thegoodscentscompany.com/data/rw1034831.html
https://foreverest.net/products/extractives-synthetic/geranyl-acetate.html
https://hpvchemicals.oecd.org/ui/handler.axd?id=5b85ed29-f43a-4fdc-a6eb-d65811fb68ad
https://www.thegoodscentscompany.com/data/rw1034831.html
https://www.scentree.co/en/Linalyl_acetate.html
https://en.wikipedia.org/wiki/Linalyl_acetate
https://www.scentree.co/en/Linalyl_acetate.html
https://www.chemimpex.com/products/34971
https://scent.vn/en/pages/compound/alpha-terpinyl-butyrate-578423
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5115350.htm
https://www.thegoodscentscompany.com/data/rw1034831.html
https://www.gyanflavoursexport.com/product-page/geranyl-acetate
https://www.scentspiracy.com/fragrance-ingredients/p/geranyl-acetate
https://m.chemicalbook.com/ProductChemicalPropertiesCB5334054_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

| Linalyl Acetate | Floral, fruity, reminiscent of bergamot and lavender.[9][11] | Fruity, similar to
bergamot mint oil.[9] |

Synthesis and Production

The primary method for synthesizing terpene esters is through the esterification of a terpene
alcohol with a carboxylic acid or its derivative (e.g., acid anhydride).[16][17] This process can
be catalyzed by acids or, increasingly, by enzymes such as lipases, which offer a more
environmentally friendly approach.[17][18]
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General Workflow for Terpene Ester Synthesis
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i
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:

Extraction & Washing

:
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:
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Output

Purified Terpene Ester

Click to download full resolution via product page

Workflow for Terpene Ester Synthesis.
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Experimental Protocol: Generalized Enzymatic
Esterification

This protocol describes a general method for the synthesis of terpinyl butyrate using an

immobilized lipase catalyst in a non-aqueous system.

Reactant Preparation: Prepare equimolar solutions of a-terpineol and butyric acid (e.g., 100
mM each) in a suitable organic solvent like isooctane or hexane.[19]

Enzyme Addition: Add immobilized lipase (e.g., Candida antarctica lipase B, Novozym 435)
to the reaction mixture. The enzyme loading is typically 1-10% (w/v) of the total reaction
volume.

Reaction Conditions: Incubate the mixture in a sealed vessel with agitation (e.g., 150-200
rpm) at a controlled temperature, typically between 40-60°C.[18] The reaction progress is
monitored over time (e.g., 8-48 hours) using gas chromatography (GC) or high-performance
liquid chromatography (HPLC).

Enzyme Removal: After the reaction reaches the desired conversion, separate the
immobilized enzyme from the reaction mixture by simple filtration for potential reuse.

Product Purification: Remove the solvent from the filtrate under reduced pressure using a
rotary evaporator. The crude product can be further purified by washing with a dilute sodium
bicarbonate solution to remove unreacted butyric acid, followed by washing with brine, drying
over anhydrous sodium sulfate, and finally, vacuum distillation to obtain the pure terpinyl
butyrate.

Comparative Biological Activity

While traditionally used for their sensory properties, terpenes and their derivatives are gaining

significant attention for their potential therapeutic effects, including antimicrobial, anti-
inflammatory, and anticancer activities.[20][21][22]
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Potential Cellular Action of Butyrate Moiety
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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